Cas no 2137062-98-5 (tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate
• CAS No: 2137062-98-5
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 5961472
• PubChem ID: 165468573
• Update Time: 2025-05-19

tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate
• 2137062-98-5
• EN300-798629

• Inchi： 1S/C20H31NO4/c1-15(2)18(21-19(23)25-20(3,4)5)17(22)12-9-13-24-14-16-10-7-6-8-11-16/h6-8,10-11,15,18H,9,12-14H2,1-5H3,(H,21,23)/t18-/m1/s1
• InChI Key： HKKPYHZSJKLMMI-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(CCCOCC1C=CC=CC=1)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 349.22530847g/mol
• Monoisotopic Mass: 349.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137062-98-5)

The compound tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137062-98-5) is a chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a tert-butyl carbamate group and a benzyloxy moiety, makes it a versatile building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the context of peptide mimetics and protease inhibitors.

In recent years, the demand for chiral intermediates like tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's stereochemical purity (R-configuration) is critical for ensuring the efficacy and safety of final pharmaceutical products. This aligns with the growing focus on green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and improve yield.

The benzyloxy group in this compound serves as a protective moiety, enabling selective functionalization during multi-step syntheses. This feature is particularly valuable in the synthesis of complex natural products and small-molecule therapeutics. Additionally, the tert-butyl carbamate (Boc) group is widely recognized for its stability under various reaction conditions, making it a preferred choice in peptide coupling and solid-phase synthesis.

From an analytical perspective, CAS No. 2137062-98-5 is characterized using techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC chiral separation. These methods ensure the compound's identity, purity, and enantiomeric excess (ee), which are essential for regulatory compliance in pharmaceutical applications. The compound's physicochemical properties, including solubility and stability, are also well-documented to facilitate its use in diverse reaction environments.

Current trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of intermediates like tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate. Machine learning models often rely on high-quality chiral building blocks to predict molecular interactions and optimize synthetic pathways. This synergy between experimental and computational approaches underscores the compound's relevance in modern medicinal chemistry.

In summary, tert-butyl N-[(3R)-7-(benzyloxy)-2-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137062-98-5) is a pivotal intermediate in the synthesis of enantiomerically pure pharmaceuticals. Its structural features, combined with its compatibility with green chemistry principles and high-throughput screening, position it as a valuable asset in both academic and industrial research. As the pharmaceutical landscape evolves, this compound is likely to remain a focal point for innovations in asymmetric catalysis and drug development.